Cas no 648917-72-0 (3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl-)
648917-72-0 structure
Product Name:3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl-
CAS No:648917-72-0
MF:C11H13N3O
MW:203.240422010422
CID:412502
PubChem ID:21883876
Update Time:2025-04-19
3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl-
- 2-(4-amino-3-methylphenyl)-5-methyl-1H-pyrazol-3-one
- 2-(4-amino-3-methylphenyl)-5-methyl-1,2-dihydropyrazol-3-one
- SCHEMBL4412164
- DTXSID00619398
- 648917-72-0
- 2-(4-Amino-3-methylphenyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
- GYQVQGNPXJUOER-UHFFFAOYSA-N
- 2-(4-Amino-3-methylphenyl)-5-methyl-1H-pyrazol-3(2H)-one
-
- Inchi: 1S/C11H13N3O/c1-7-5-9(3-4-10(7)12)14-11(15)6-8(2)13-14/h3-6,13H,12H2,1-2H3
- InChI Key: GYQVQGNPXJUOER-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)NN1C1C=CC(=C(C)C=1)N
Computed Properties
- Exact Mass: 203.10599
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- PSA: 58.36
3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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